Cas no 928653-77-4 (5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester)
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester is a fluorinated heterocyclic compound serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its pyrrolopyridine core, combined with the fluorine substituent, enhances reactivity and binding affinity in medicinal chemistry applications. The tert-butyl ester group provides stability and facilitates further functionalization under mild conditions. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules due to its rigid bicyclic structure and electron-withdrawing properties. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial-scale applications. Its compatibility with cross-coupling and nucleophilic substitution reactions makes it a preferred choice for advanced organic synthesis.
928653-77-4 structure
Product Name:5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester
CAS No:928653-77-4
MF:C12H13FN2O2
MW:236.242226362228
MDL:MFCD08741531
CID:873864
PubChem ID:329771967
Update Time:2025-05-28
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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-  
- 5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
- QC-7879
- 5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester
- PS-13139
- tert-butyl 5-fluoropyrrolo[2,3-b]pyridine-1-carboxylate
- AB48810
- 5-FLUORO-PYRROLO[2,3-B]PYRIDINE-1-CARBOXYLICACIDTERT-BUTYLESTER
- A859963
- 5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester, AldrichCPR
- tert-butyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
- 1,1-Dimethylethyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
- 928653-77-4
- FT-0678328
- DTXSID40640121
- SCHEMBL18263905
- 5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester
- CS-0362701
- AKOS015838304
- MFCD08741531
- DB-029522
- G78865
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- MDL： MFCD08741531
- Inchi： 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-5-4-8-6-9(13)7-14-10(8)15/h4-7H,1-3H3
- InChI Key： HKZLVKNLNVZTAQ-UHFFFAOYSA-N
- SMILES： FC1=CN=C2C(=C1)C=CN2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 236.09600
- Monoisotopic Mass: 236.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.21
- Boiling Point: 330.7°C at 760 mmHg
- Flash Point: 153.8°C
- Refractive Index: 1.551
- PSA: 44.12000
- LogP: 2.95860
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester Security Information
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Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
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Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F532495-25mg |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | F532495-50mg |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | F532495-100mg |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | F532495-250mg |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 250mg |
$821.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F188325-1g |
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 95% | 1g |
¥6105.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F188325-250mg |
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 95% | 250mg |
¥2523.90 | 2023-09-02 | |
| Alichem | A029186351-1g |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester |
928653-77-4 | 95% | 1g |
$1003.20 | 2023-08-31 | |
| abcr | AB263411-250 mg |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 250 mg |
€423.50 | 2023-07-20 | ||
| abcr | AB263411-1 g |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester |
928653-77-4 | 1 g |
€891.00 | 2023-07-20 | ||
| Chemenu | CM315409-1g |
5-Fluoro-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester |
928653-77-4 | 95%+ | 1g |
$*** | 2023-05-29 |
5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
928653-77-4 (5-Fluoro-pyrrolo2,3-bpyridine-1-carboxylic acid tert-butyl ester) Related Products
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